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Compound of Interest

Compound Name: GNE-7915

Cat. No.: B15607299 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of GNE-7915 when

using Dimethyl Sulfoxide (DMSO) as a solvent. Find troubleshooting tips and frequently asked

questions to ensure the successful application of GNE-7915 in your experiments.

Properties of GNE-7915
Property Value Reference

Molecular Weight 443.40 g/mol [1][2][3][4]

Formula C₁₉H₂₁F₄N₅O₃ [1][2][3][4]

CAS Number 1351761-44-8 [1][2][4][5][6]

Purity >98% [2][5][6]

Appearance
Crystalline solid; Off-white to

light yellow
[2][4]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for GNE-7915?

A1: The recommended solvent for GNE-7915 is Dimethyl Sulfoxide (DMSO).[2][3] It is sparingly

soluble in other solvents like ethanol and insoluble in water.[1]
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Q2: What is the maximum solubility of GNE-7915 in DMSO?

A2: The reported solubility of GNE-7915 in DMSO varies across different suppliers, ranging

from 3 mg/mL to as high as 105 mg/mL.[2][7] Some sources indicate that warming or

sonication may be necessary to achieve higher concentrations.[4] It is crucial to note that the

hygroscopic nature of DMSO can significantly impact solubility; therefore, using fresh,

anhydrous DMSO is highly recommended.[1][4][7]

Q3: How should I prepare a stock solution of GNE-7915 in DMSO?

A3: To prepare a stock solution, it is advised to use fresh, anhydrous DMSO.[1][4][7] For

instance, to prepare a 50 mM solution, you would dissolve 22.17 mg of GNE-7915 in 1 mL of

DMSO. Assistance with dissolution can be achieved through warming or low-frequency

sonication.[4][7]

Q4: How should I store the solid GNE-7915 compound?

A4: Solid GNE-7915 should be stored in a dry, dark place.[5] For short-term storage, 0-4°C is

suitable, while long-term storage at -20°C is recommended.[5]

Q5: How should I store GNE-7915 stock solutions in DMSO?

A5: Aliquot the DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles.

[1][8] For short-term storage (up to 1 month), -20°C is recommended.[1][8] For long-term

storage (up to 1-2 years), -80°C is the preferred temperature.[1][4]

Q6: Is GNE-7915 stable in DMSO?

A6: GNE-7915 is generally stable in DMSO when stored under the recommended conditions

(frozen at -20°C or -80°C).[1][4][8] However, the stability can be compromised by the presence

of water in the DMSO, which can lead to reduced solubility and potential degradation over time.

[1][4][7]
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage

1. The concentration is too

high. 2. The DMSO used was

not anhydrous. 3. Improper

storage conditions.

1. Gently warm the solution

and vortex to redissolve. If

precipitation persists, consider

preparing a new, less

concentrated stock solution. 2.

Use fresh, high-purity,

anhydrous DMSO.[1][4][7] 3.

Ensure the stock solution is

stored at the recommended

temperature (-20°C or -80°C)

and protected from light.[1][4]

[5][8]

Inconsistent experimental

results

1. Inaccurate concentration of

the stock solution due to

incomplete dissolution or

precipitation. 2. Degradation of

GNE-7915 due to improper

storage or handling. 3.

Repeated freeze-thaw cycles

of the stock solution.

1. Before each use, visually

inspect the stock solution for

any precipitation. If present,

warm and vortex to ensure

homogeneity. 2. Prepare fresh

stock solutions periodically and

store them properly in aliquots.

3. Aliquot stock solutions into

single-use volumes to avoid

repeated freezing and thawing.

[1][8]

Difficulty dissolving GNE-7915

in DMSO

1. The DMSO has absorbed

moisture. 2. The concentration

attempted is too high.

1. Use a fresh, unopened

bottle of anhydrous DMSO.[1]

[4][7] 2. Try preparing a lower

concentration stock solution.

You can also aid dissolution by

gentle warming or sonication.

[4][7]

Quantitative Data Summary
GNE-7915 Solubility in DMSO
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Solubility
Molar
Concentration

Supplier/Reference Notes

3 mg/mL ~6.76 mM Cayman Chemical[2] -

22 mg/mL 49.61 mM Selleck Chemicals[1]

Use fresh DMSO as

moisture can reduce

solubility.

≥22.15 mg/mL ≥50 mM RayBiotech[3] -

50 mM 50 mM Abcam
Warming may be

required.

100 mg/mL 225.53 mM MedchemExpress[4]

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

significantly impacts

solubility.

105 mg/mL 236.81 mM A2Z Chemical[7]

Low-frequency

sonication can aid

dissolution. Avoid

using DMSO that has

been open for a long

time.

Storage and Stability of GNE-7915
Form

Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [1]

In DMSO -80°C 1-2 years [1][4]

In DMSO -20°C 1 month [1][8]
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Preparation of a 50 mM GNE-7915 Stock Solution in
DMSO

Materials:

GNE-7915 (solid powder)

Anhydrous, high-purity DMSO (new, unopened bottle recommended)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:

1. Allow the GNE-7915 vial to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh out 22.17 mg of GNE-7915 powder and place it into a sterile vial.

3. Add 1 mL of anhydrous DMSO to the vial.

4. Cap the vial tightly and vortex thoroughly for 2-5 minutes to dissolve the compound.

5. If the compound does not fully dissolve, you may gently warm the solution in a water bath

(e.g., at 37°C) for a short period or use a sonicator until the solution is clear.[4][7]

6. Once completely dissolved, aliquot the stock solution into single-use, sterile vials.

7. Store the aliquots at -80°C for long-term storage.[1][4]
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Parkinson's Disease Pathogenesis
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Caption: LRRK2 Signaling Pathway and Inhibition by GNE-7915.
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Stock Solution Preparation

Cell-Based Assay
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Caption: Experimental Workflow for GNE-7915 Application.
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Initial Checks

Corrective Actions

Precipitate Observed in DMSO Stock?

Is DMSO fresh/anhydrous?

Is concentration too high?
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Use fresh, anhydrous DMSO

No

Warm/Sonicate to redissolve
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Prepare a lower concentration stock
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Retry

Issue Resolved
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Caption: Troubleshooting Decision Tree for GNE-7915 Solubility Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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